3,4-dibromobenzenesulfonic Acid

• Molecular Formula: C6H4Br2O3S
• Molecular Weight: 315.97 g/mol
• IUPAC Name: 3,4-dibromobenzenesulfonic acid
• InChI: InChI=1S/C6H4Br2O3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,(H,9,10,11)
• InChI Key: PJZQHXYJXLXFGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)O)Br)Br

Description

3,4-dibromobenzenesulfonic Acid is a useful research compound. Its molecular formula is C6H4Br2O3S and its molecular weight is 315.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 300-ml four-neck flask equipped with a stirring device, a condenser and a thermometer was prepared. Then, 80 g of 1,2-ethylene dichloride and 51 g (0.22 mols) of 1,2-dibromobenzene were placed in the flask, and 38 g (0.29 mols) of 60% fuming sulfuric acid was added thereto dropwise in a gentle stream of nitrogen gas and allowed to react therewith at 70° C. for 2 hours. After the resulting reaction product solution was cooled, a reaction product was filtered out, and then dried. Thus, 51 g of crude 3,4-dibromobenzenesulfonic acid was obtained.

Synthesis routes and methods II

Procedure details

There was furnished a 300-ml four-necked flask equipped with a stirrer, condenser, and thermometer, which was charged with 90 g of 1,2-ethylene dichloride and 45 g (0.19 mol) of 1,2-dibromobenzene. While moderately passing nitrogen gas, 53.5 g (0.20 mol) of 30% fuming sulfuric acid was added dropwise, and reaction was effected at 70° C. for 2 hours. The reaction solution was cooled, followed by filtration and drying, obtaining 57 g of crude 3,4-dibromobenzenesulfonic acid.